56-91-7

4-(Aminomethyl)benzoic acid

In Stock

• CAS RN:
• 56-91-7

• Formula:
• C8H9NO2

• InChI:
• InChI=1S/C8H9NO2/c9-5-6-1-3-7(4-2-6)8(10)11/h1-4H,5,9H2,(H,10,11)

• InChIKey:
• QCTBMLYLENLHLA-UHFFFAOYSA-N

• Aminomethylbenzoic acid is a member of benzoic acids.
  Aminomethylbenzoic acid may be useful as an antifibrinolytic agent.

2-hydroxy-N-(2-phenoxyethyl)benzamide

In Stock

• CAS RN:
• 13156-91-7

• Formula:
• C15H15NO3

• InChI:
• InChI=1S/C15H15NO3/c17-14-9-5-4-8-13(14)15(18)16-10-11-19-12-6-2-1-3-7-12/h1-9,17H,10-11H2,(H,16,18)

• InChIKey:
• FHVONNYTNBEGCO-UHFFFAOYSA-N

• 2-hydroxy-N-(2-phenoxyethyl)benzamide is a useful research compound. Its molecular formula is C15H15NO3 and its molecular weight is 257.28 g/mol. The purity is usually 95%.

2-[[2-[Bis(carboxymethyl)amino]-3-[4-[(2-bromoacetyl)amino]phenyl]propyl]-(carboxymethyl)amino]acetic acid

In Stock

• CAS RN:
• 84256-91-7

• Formula:
• C19H24BrN3O9

• InChI:
• InChI=1S/C19H24BrN3O9/c20-6-15(24)21-13-3-1-12(2-4-13)5-14(23(10-18(29)30)11-19(31)32)7-22(8-16(25)26)9-17(27)28/h1-4,14H,5-11H2,(H,21,24)(H,25,26)(H,27,28)(H,29,30)(H,31,32)

• InChIKey:
• VOQPQBGCWBEYEV-UHFFFAOYSA-N

• 2-[[2-[Bis(carboxymethyl)amino]-3-[4-[(2-bromoacetyl)amino]phenyl]propyl]-(carboxymethyl)amino]acetic acid is a useful research compound. Its molecular formula is C19H24BrN3O9 and its molecular weight is 518.3 g/mol. The purity is usually 95%.

2-[Dodecanoyl-[2-(furan-2-carbonyloxy)ethyl]amino]ethyl furan-2-carboxylate

• CAS RN:
• 63056-91-7

• Formula:
• C26H37NO7

• InChI:
• InChI=1S/C26H37NO7/c1-2-3-4-5-6-7-8-9-10-15-24(28)27(16-20-33-25(29)22-13-11-18-31-22)17-21-34-26(30)23-14-12-19-32-23/h11-14,18-19H,2-10,15-17,20-21H2,1H3

• InChIKey:
• BNHALOOTRORSMP-UHFFFAOYSA-N

• 2-[Dodecanoyl-[2-(furan-2-carbonyloxy)ethyl]amino]ethyl furan-2-carboxylate is a useful research compound. Its molecular formula is C26H37NO7 and its molecular weight is 475.6 g/mol. The purity is usually 95%.

Bis(chlorodimethylsilyl)acetylene

• CAS RN:
• 18156-91-7

• Formula:
• C6H12Cl2Si2

• InChI:
• InChI=1S/C6H12Cl2Si2/c1-9(2,7)5-6-10(3,4)8/h1-4H3

• InChIKey:
• ONPUQFXWWSFDGE-UHFFFAOYSA-N

• Bis(chlorodimethylsilyl)acetylene is a useful research compound. Its molecular formula is C6H12Cl2Si2 and its molecular weight is 211.23 g/mol. The purity is usually 95%.

Nitroso-4-piperidone

In Stock

• CAS RN:
• 55556-91-7

• Formula:
• C5H8N2O2

• InChI:
• InChI=1S/C5H8N2O2/c8-5-1-3-7(6-9)4-2-5/h1-4H2

• InChIKey:
• ADLADNOVIJYIMA-UHFFFAOYSA-N

• N-Nitroso-4-piperidone is an intermediate in the synthesis of 1-Methyl-4-piperidone-2,2,6,6-d4.
  
  

2-[2-[4-[3-(2,6-Dimethoxyphenoxy)-2-hydroxypropyl]piperazin-1-yl]ethyl]benzo[de]isoquinoline-1,3-dione

In Stock

• CAS RN:
• 610756-91-7

• Formula:
• C29H33N3O6

• InChI:
• InChI=1S/C29H33N3O6/c1-36-24-10-5-11-25(37-2)27(24)38-19-21(33)18-31-14-12-30(13-15-31)16-17-32-28(34)22-8-3-6-20-7-4-9-23(26(20)22)29(32)35/h3-11,21,33H,12-19H2,1-2H3

• InChIKey:
• GEFWLUZSCPNGJK-UHFFFAOYSA-N

• 2-[2-[4-[3-(2,6-Dimethoxyphenoxy)-2-hydroxypropyl]piperazin-1-yl]ethyl]benzo[de]isoquinoline-1,3-dione is a useful research compound. Its molecular formula is C29H33N3O6 and its molecular weight is 519.598. The purity is usually 95%.

4'-Azetidinomethyl-3-chloro-5-fluorobenzophenone

In Stock

• CAS RN:
• 898756-91-7

• Formula:
• C17H15ClFNO

• InChI:
• InChI=1S/C17H15ClFNO/c18-15-8-14(9-16(19)10-15)17(21)13-4-2-12(3-5-13)11-20-6-1-7-20/h2-5,8-10H,1,6-7,11H2

• InChIKey:
• ZHKBXYPSEWOVJV-UHFFFAOYSA-N

• 4'-Azetidinomethyl-3-chloro-5-fluorobenzophenone is a useful research compound. Its molecular formula is C17H15ClFNO and its molecular weight is 303.8 g/mol. The purity is usually 95%.

4,6-Dibromo-thieno[3,4-c][1,2,5]thiadiazole-2-SIV

In Stock

• CAS RN:
• 238756-91-7

• Formula:
• C4Br2N2S2

• InChI:
• InChI=1S/C4Br2N2S2/c5-3-1-2(4(6)9-3)8-10-7-1

• InChIKey:
• BWZXAJOLRNMCBR-UHFFFAOYSA-N

• 4,6-Dibromo-thieno[3,4-c][1,2,5]thiadiazole-2-SIV is a useful research compound. Its molecular formula is C4Br2N2S2 and its molecular weight is 300 g/mol. The purity is usually 95%.

4-((5,6,7,8-Tetrahydro-3,5,5,8,8-pentamethyl-2-naphthyl)thio)benzoic acid

• CAS RN:
• 173156-91-7

• Formula:
• C22H26O2S

• InChI:
• InChI=1S/C22H26O2S/c1-14-12-17-18(22(4,5)11-10-21(17,2)3)13-19(14)25-16-8-6-15(7-9-16)20(23)24/h6-9,12-13H,10-11H2,1-5H3,(H,23,24)

• InChIKey:
• MJSSDXRYTKYCRW-UHFFFAOYSA-N

• 4-((5,6,7,8-Tetrahydro-3,5,5,8,8-pentamethyl-2-naphthyl)thio)benzoic acid, also known as 4-((5,6,7,8-Tetrahydro-3,5,5,8,8-pentamethyl-2-naphthyl)thio)benzoic acid, is a useful research compound. Its molecular formula is C22H26O2S and its molecular weight is 354.5 g/mol. The purity is usually 95%.

Methyl 2-amino-4-(2,4-dichlorophenyl)thiophene-3-carboxylate

In Stock

• CAS RN:
• 351156-91-7

• Formula:
• C12H9Cl2NO2S

• InChI:
• InChI=1S/C12H9Cl2NO2S/c1-17-12(16)10-8(5-18-11(10)15)7-3-2-6(13)4-9(7)14/h2-5H,15H2,1H3

• InChIKey:
• GIOFCQOUWOEQFQ-UHFFFAOYSA-N

• Methyl 2-amino-4-(2,4-dichlorophenyl)thiophene-3-carboxylate is a useful research compound. Its molecular formula is C12H9Cl2NO2S and its molecular weight is 302.2 g/mol. The purity is usually 95%.

(1S)-1-(Morpholin-2-yl)ethan-1-ol hydrochloride

In Stock

• CAS RN:
• 2219356-91-7

• Formula:
• C6H14ClNO2

• InChI:
• InChI=1S/C6H13NO2.ClH/c1-5(8)6-4-7-2-3-9-6;/h5-8H,2-4H2,1H3;1H/t5-,6?;/m0./s1

• InChIKey:
• MTVBYMFCVMTYER-GNVLWMSISA-N

• (1S)-1-(Morpholin-2-yl)ethan-1-ol hydrochloride is a useful research compound. Its molecular formula is C6H14ClNO2 and its molecular weight is 167.63. The purity is usually 95%.

Tert-butyl 2-amino-2-[2-(trifluoromethyl)phenyl]acetate

Usually In Stock

• CAS RN:
• 2248256-91-7

• Formula:
• C13H16F3NO2

• InChI:
• InChI=1S/C13H16F3NO2/c1-12(2,3)19-11(18)10(17)8-6-4-5-7-9(8)13(14,15)16/h4-7,10H,17H2,1-3H3

• InChIKey:
• MCFZQNYKXGWHEL-UHFFFAOYSA-N

• Tert-butyl 2-amino-2-[2-(trifluoromethyl)phenyl]acetate is a useful research compound. Its molecular formula is C13H16F3NO2 and its molecular weight is 275.271. The purity is usually 95%.

N-[[4-(2-Oxoimidazolidin-1-yl)phenyl]methyl]prop-2-enamide

Usually In Stock

• CAS RN:
• 2361656-91-7

• Formula:
• C13H15N3O2

• InChI:
• InChI=1S/C13H15N3O2/c1-2-12(17)15-9-10-3-5-11(6-4-10)16-8-7-14-13(16)18/h2-6H,1,7-9H2,(H,14,18)(H,15,17)

• InChIKey:
• GEDPETNVFGDMMS-UHFFFAOYSA-N

• N-[[4-(2-Oxoimidazolidin-1-yl)phenyl]methyl]prop-2-enamide is a useful research compound. Its molecular formula is C13H15N3O2 and its molecular weight is 245.282. The purity is usually 95%.